Cas no 2228849-59-8 (1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228849-59-8
• MF: C₁₀H₁₂ClF₂NO
• MW: 235.658188819885
• CID: 5965763
• PubChem ID: 165853968
• Update Time: 2025-10-21

1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1940029
• 2228849-59-8

• Inchi： 1S/C10H12ClF2NO/c11-8-2-1-7(15-8)9(14)3-5-10(12,13)6-4-9/h1-2H,3-6,14H2
• InChI Key： ZGXLPZNHNBBDBB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2(CCC(CC2)(F)F)N)O1

Computed Properties

• Exact Mass: 235.0575480g/mol
• Monoisotopic Mass: 235.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine

1-(5-Chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine: A Comprehensive Overview

The compound 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine, identified by the CAS number CAS 2228849-59-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and an amino group at the 1-position. Additionally, the molecule features a 5-chlorofuran substituent attached to the cyclohexane ring, adding complexity and functionality to its structure.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and amine derivatization. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The use of environmentally friendly reagents and catalysts has also been explored to align with green chemistry principles.

Structurally, the compound exhibits a fascinating balance of rigidity and flexibility. The cyclohexane ring provides a stable framework, while the fluorine atoms at the 4-position introduce electronic effects that enhance the molecule's reactivity. The presence of the amino group at the 1-position makes it amenable to further functionalization, such as amidation or alkylation reactions. The 5-chlorofuran substituent adds aromaticity and introduces potential sites for further substitution or cross-coupling reactions.

Recent studies have highlighted the biological activity of this compound. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine could serve as a lead compound for developing novel therapeutic agents targeting Alzheimer's disease and related conditions.

The pharmacokinetic properties of this compound have also been investigated. Animal studies indicate moderate absorption and distribution profiles, with promising bioavailability. However, further research is required to optimize its pharmacokinetic characteristics for clinical applications.

In terms of applications, this compound has shown potential in drug discovery programs targeting central nervous system disorders. Its unique structure allows for modulation of receptor interactions, making it a valuable tool in medicinal chemistry research. Additionally, its fluorinated nature confers resistance to metabolic degradation, enhancing its stability in biological systems.

The development of analogs based on this compound has been an active area of research. By modifying the substituents on the furan ring or altering the fluorination pattern on the cyclohexane ring, researchers can explore a wide range of chemical space for discovering new bioactive molecules. These analogs are being tested for their efficacy against various disease models, including cancer and inflammation.

In conclusion, 1-(5-chlorofuran-2-yl)-4,4-difluorocyclohexan-1-amine represents a promising molecule with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methods and biological testing, positions it as a key player in future drug development efforts. Continued research into its properties will undoubtedly unlock new possibilities for harnessing its potential in therapeutic interventions.